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An In-depth Technical Guide to 6-Methylhept-5-
en-2-one
For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Methylhept-5-en-2-one, also known by synonyms such as Sulcatone and Methylheptenone,

is an organic compound with the chemical formula C8H14O.[1][2][3][4] It is a naturally

occurring ketone found in a variety of plants, including citronella, lemongrass, and palmarosa.

[5][6] This compound is a significant component of the aroma of many fruits and is also known

to act as an alarm pheromone.[2][7] Industrially, it serves as a crucial intermediate in the

synthesis of a range of fine chemicals, including vitamins and aroma compounds.[1][8] This

guide provides a comprehensive overview of the physical and chemical characteristics of 6-

Methylhept-5-en-2-one, along with detailed experimental protocols.

Chemical and Physical Properties
6-Methylhept-5-en-2-one is a colorless to pale yellow liquid with a characteristic strong, fatty,

green, and citrus-like odor.[1][2][5] It is miscible with alcohols and ethers but has low solubility

in water.[5][8]
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Table 1: Physical and Chemical Properties of 6-Methylhept-5-en-2-one

Property Value Reference

IUPAC Name 6-methylhept-5-en-2-one [1][2][3][4]

CAS Number 110-93-0 [1][3][4]

Molecular Formula C8H14O [1][3][4]

Molecular Weight 126.20 g/mol [1][2][3][4]

Appearance Colorless to pale yellow liquid [1][5][9]

Melting Point -67.1 °C to -67.3 °C [1][9]

Boiling Point 172-174 °C at 1014 hPa [1][4]

73 °C at 18 mmHg [10][11]

Density 0.851 g/cm³ at 20°C [1]

0.855 g/mL at 25 °C [10][11][12]

Solubility in Water 3.02 g/L at 25°C [1]

Vapor Pressure 0.99 hPa at 18.18°C [1]

1.99 hPa at 27.99°C [1]

Refractive Index 1.439-1.4445 at 20°C [2][10][12]

Flash Point 56 °C (closed cup) [9][11]

Log Kow (Partition Coefficient) 2.4 [1]

Experimental Protocols
Synthesis of 6-Methylhept-5-en-2-one

Several industrial methods are employed for the synthesis of 6-Methylhept-5-en-2-one. A

common route involves the reaction of isobutylene, acetone, and formaldehyde.[7][8]

Protocol: Synthesis from Isobutylene, Acetone, and Formaldehyde[7][8]
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Reaction Setup: The reaction is typically carried out in a high-pressure reactor.

Reactants: Isobutylene, acetone, and formaldehyde are used as the primary reactants.

Catalyst: The reaction is facilitated by a catalyst system, often composed of palladium and

carbonyl iron.[7][8]

Initial Product Formation: The initial reaction leads to the formation of α-methylheptenone.[7]

[8]

Isomerization: The α-isomer is then isomerized to the desired β-isomer, 6-methylhept-5-en-2-

one. This isomerization is a key step and is catalyzed by the palladium and carbonyl iron

system.[7][8]

Purification: The final product is purified using standard techniques such as distillation.

Diagram: Synthesis of 6-Methylhept-5-en-2-one

Isobutylene

High-Pressure Reaction

Acetone Formaldehyde

α-Methylheptenone

Isomerization
(Pd/Fe(CO)5 catalyst)

6-Methylhept-5-en-2-one
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Caption: Synthesis of 6-Methylhept-5-en-2-one.

Spectroscopic Analysis

Spectroscopic techniques are essential for the identification and characterization of 6-

Methylhept-5-en-2-one.

Gas Chromatography-Mass Spectrometry (GC-MS)

Principle: GC-MS is a powerful analytical method that combines the separating power of gas

chromatography with the detection capabilities of mass spectrometry to identify different

substances within a test sample.

Sample Preparation: The sample of 6-Methylhept-5-en-2-one is typically dissolved in a

volatile solvent.

GC Conditions: A capillary column is used for separation. The oven temperature is

programmed to ramp up to allow for the separation of components based on their boiling

points and interactions with the stationary phase.

MS Conditions: The separated components are then introduced into the mass spectrometer,

where they are ionized, and the resulting fragments are detected. The mass spectrum of 6-

Methylhept-5-en-2-one shows characteristic peaks that can be used for its identification.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Principle: NMR spectroscopy provides detailed information about the structure of a molecule

by observing and measuring the interaction of nuclear spins when placed in a powerful

magnetic field.

Sample Preparation: A small amount of the purified compound is dissolved in a deuterated

solvent (e.g., CDCl3).

Data Acquisition: Both ¹H and ¹³C NMR spectra are typically acquired. The chemical shifts,

coupling constants, and integration of the peaks provide a complete picture of the molecular
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structure.

Infrared (IR) Spectroscopy

Principle: IR spectroscopy measures the absorption of infrared radiation by the sample,

which causes molecular vibrations. The absorption pattern is unique to the molecule and can

be used to identify functional groups.

Sample Preparation: The liquid sample can be analyzed directly as a thin film between salt

plates (e.g., NaCl or KBr).

Characteristic Absorptions: The IR spectrum of 6-Methylhept-5-en-2-one will show a strong

absorption band corresponding to the carbonyl (C=O) stretch of the ketone group, typically

around 1715 cm⁻¹. Other characteristic peaks for C-H and C=C bonds will also be present.

Biological Activity and Applications
6-Methylhept-5-en-2-one exhibits a range of biological activities. It has demonstrated

antimicrobial properties against various bacteria and fungi.[6] In the field of agriculture and pest

management, it is known to be an attractant for certain mosquito species.[13]

Its primary industrial application is as a key intermediate in the synthesis of various valuable

compounds. It is a precursor for the production of dehydrolinalool, linalool, and citral, which are

widely used in the fragrance and flavor industries.[8] Furthermore, these intermediates are

essential for the synthesis of vitamins A and E.[8]

Diagram: Applications of 6-Methylhept-5-en-2-one
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Caption: Key chemical syntheses from 6-Methylhept-5-en-2-one.

Safety and Handling
6-Methylhept-5-en-2-one is a flammable liquid and vapor.[9][11] It should be handled in a well-

ventilated area, and sources of ignition should be avoided.[9] Protective equipment, including

safety goggles and gloves, should be worn when handling the compound.[11] For detailed

safety information, refer to the Safety Data Sheet (SDS).[9]

Conclusion

6-Methylhept-5-en-2-one is a versatile chemical with significant industrial importance. Its well-

defined physical and chemical properties, coupled with established synthetic routes, make it a

valuable building block for a wide array of products in the fragrance, flavor, and pharmaceutical

industries. Further research into its biological activities may unveil new applications in areas

such as agriculture and medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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